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Compound of Interest

Compound Name: Rubidium acetate

Cat. No.: B1592912 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercial rubidium
acetate, focusing on its availability, purity specifications, and the analytical methods for its

quality control. Furthermore, it delves into the significant applications of rubidium ions, derived

from sources like rubidium acetate, in biological research and drug development, particularly

in the study of potassium ion channels.

Commercial Sources and Purity of Rubidium
Acetate
Rubidium acetate is commercially available from a variety of chemical suppliers, catering to

the diverse needs of the research and development community. The purity of commercially

available rubidium acetate is a critical factor for its application, with grades ranging from

standard laboratory reagents to high-purity materials for sensitive experiments.

A summary of representative commercial sources and their stated purities is presented in Table

1. It is important to note that "metals basis" purity indicates the purity with respect to other

metallic impurities, while the overall purity may be lower due to the presence of non-metallic

impurities or moisture. For applications sensitive to specific contaminants, a thorough review of

the supplier's certificate of analysis is essential.
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Table 1: Commercial Availability and Purity of Rubidium Acetate

Supplier Stated Purity Basis of Purity Form

American Elements Up to 99.999% (5N)[1] Not specified Powder, Solution[1][2]

Thermo Fisher

Scientific
99.8%[3] Metals basis[3] Crystalline[3]

ProChem, Inc. 99%, 99.9%[4] Not specified White solid[4]

Strem Chemicals, Inc. 99%[5][6] Rb[5][6] White crystalline[5][6]

Santa Cruz

Biotechnology
≥99% Metals basis[7] Not specified

Nanochemazone
≥95%, ≥99%, ≥99.9%

[8]
Not specified Powder, Solution[8]

Mateck 99.5+% Not specified Not specified

Synthesis and Quality Control of Rubidium Acetate
Synthesis of Rubidium Acetate
The synthesis of rubidium acetate is typically achieved through the neutralization reaction of a

rubidium base with acetic acid. The most common laboratory-scale methods involve the

following reactions:

Reaction with Rubidium Carbonate: Rubidium carbonate is reacted with a stoichiometric

amount of acetic acid. The reaction proceeds with the evolution of carbon dioxide gas,

yielding rubidium acetate and water.[4][9]

Reaction with Rubidium Hydroxide: An aqueous solution of rubidium hydroxide is neutralized

with acetic acid. This acid-base reaction is straightforward and produces rubidium acetate
and water.[4][9]

Following the reaction, the rubidium acetate is typically isolated by evaporation of the water,

followed by crystallization. The resulting solid can be further purified by recrystallization.
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Quality Control and Analytical Methodologies
Ensuring the purity of rubidium acetate is paramount for its scientific applications. A

combination of analytical techniques is employed to identify and quantify impurities.

Table 2: Analytical Methods for Quality Control of Rubidium Acetate
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Analytical Technique Purpose Description

Inductively Coupled Plasma -

Mass Spectrometry (ICP-MS)
Trace metal analysis

A highly sensitive technique

capable of detecting a wide

range of metallic impurities at

parts-per-billion (ppb) to parts-

per-trillion (ppt) levels.[10] This

is the method of choice for

determining "metals basis"

purity.

Atomic Absorption

Spectroscopy (AAS)

Quantification of specific

metals

A well-established technique

for the quantitative

determination of specific

metallic elements. Flame AAS

is a common method for this

purpose.[3]

Titration
Determination of acetate

content and alkalinity

A classic analytical method to

determine the concentration of

acetate and any residual free

alkali.[11] This provides

information on the overall

purity and stoichiometry of the

compound.

Ion Chromatography Anion and cation analysis

Can be used to separate and

quantify the acetate anion and

the rubidium cation, as well as

other ionic impurities.

X-ray Fluorescence (XRF) Elemental analysis

A non-destructive technique for

determining the elemental

composition of a sample.

A typical workflow for the quality control of a batch of synthesized rubidium acetate is

illustrated in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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